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Compound of Interest

Compound Name: Dodec-1-EN-8-yne

Cat. No.: B15164321

Disclaimer: No specific Safety Data Sheet (SDS) for Dodec-1-en-8-yne is readily available.
The following information is compiled from data on structurally similar compounds, general

principles of handling hydrocarbons, alkenes, and alkynes, and relevant safety regulations.
Treat Dodec-1-en-8-yne as a hazardous substance at all times.

Essential Safety and Logistical Information

This guide provides procedural, step-by-step instructions for the safe handling and disposal of
Dodec-1-en-8-yne, a compound with both alkene and alkyne functionalities. Due to the
presence of these reactive groups, special care must be taken. This document is intended for
researchers, scientists, and drug development professionals.

Quantitative Data Summary

Given the absence of a specific SDS for Dodec-1-en-8-yne, the following table provides
estimated physical and chemical properties based on the available data for 1-dodecene, a C12
hydrocarbon. These values should be used as a general guideline for assessing risk and
planning disposal.
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Property

Estimated Value (based on
1-dodecene)

Notes

Confirmed for Dodec-1-en-8-

Molecular Formula Ci2H20
yne.
] Confirmed for Dodec-1-en-8-
Molecular Weight 164.29 g/mol
yne.
o Typical for hydrocarbons of this
Appearance Colorless liquid ]
size.
] Combustible liquid. Keep away
Flash Point ~76 °C (169 °F) o
from ignition sources.
Expected to be a relatively
Boiling Point > 200 °C (392 °F) non-volatile liquid at room
temperature.
Density ~0.76 g/cm3 Less dense than water.
N Will float on water. Do not
Water Solubility Insoluble

dispose of down the drain.

Assumed to be an aspiration

May be fatal if swallowed and
enters airways. Assumed to be

very toxic to aquatic life with

Toxicity ) )
hazard. long-lasting effects. Avoid
release to the environment.[1]
[2]
Alkynes can form explosive
peroxides over time. Enyne
Reactivity Potentially reactive. structures can be highly

reactive.[3] Avoid contact with

strong oxidizing agents.

Experimental Protocols: Disposal Procedures

The proper disposal of Dodec-1-en-8-yne requires a multi-step approach to ensure safety and

environmental protection. The following protocol should be followed diligently.
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Step 1: Personal Protective Equipment (PPE)

Before handling Dodec-1-en-8-yne, ensure you are wearing the appropriate PPE:
o Eye Protection: Chemical safety goggles are mandatory.

e Hand Protection: Wear chemically resistant gloves (e.g., nitrile).

o Body Protection: A lab coat is required.

o Respiratory Protection: Use in a well-ventilated area, preferably within a chemical fume
hood.

Step 2: Waste Segregation and Collection

» Designated Waste Container: Use a dedicated, properly labeled, and sealed container for
Dodec-1-en-8-yne waste. The container should be made of a material compatible with
hydrocarbons.

o Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full
chemical name "Dodec-1-en-8-yne," and the appropriate hazard pictograms (e.g.,
flammable, health hazard, environmental hazard).

» No Mixing: Do not mix Dodec-1-en-8-yne waste with other chemical waste streams unless
explicitly permitted by your institution's environmental health and safety (EHS) office.

Step 3: Storage of Chemical Waste

e Secure Storage: Store the waste container in a cool, dry, and well-ventilated area designated
for hazardous waste.

e Away from Incompatibles: Keep the waste container away from heat, sparks, open flames,
and strong oxidizing agents.

e Secondary Containment: Store the waste container in a secondary containment bin to
prevent the spread of material in case of a leak.

Step 4: Final Disposal
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e Contact EHS: Contact your institution's Environmental Health and Safety (EHS) office to
arrange for the pickup and disposal of the hazardous waste.

o Documentation: Complete all necessary hazardous waste disposal forms as required by your
institution and local regulations.

o Professional Disposal: Dodec-1-en-8-yne waste must be disposed of through a licensed
hazardous waste disposal company. Do not attempt to dispose of this chemical through
standard trash or sewer systems.

Mandatory Visualizations
Disposal Workflow Diagram
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Step 8: Arrange for Professional
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Caption: Workflow for the proper disposal of Dodec-1-en-8-yne.
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Logical Relationship of Hazards

Dodec-1-en-8-yne

Health Hazard Environmental Hazard Reactivity Hazard

Combustible Liquid
(Flash Point ~76°C)

Potential for Peroxide Formation Incompatible with

Aspiration Toxicity Very Toxic to Aquatic Life (from alkyne group) Strong Oxidizing Agents

Click to download full resolution via product page

Caption: Logical relationships of hazards associated with Dodec-1-en-8-yne.

Conclusion

The safe disposal of Dodec-1-en-8-yne is paramount to ensuring the safety of laboratory
personnel and protecting the environment. Due to the lack of specific data for this compound, a
cautious approach is necessary. Always consult with your institution's EHS department and
adhere to all local, state, and federal regulations for hazardous waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal of Dodec-1-en-8-yne: A
Comprehensive Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15164321#dodec-1-en-8-yne-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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